Cas no 6600-49-3 (3(2H)-Benzofuranone,7-bromo-4,6-dimethoxy-2-[(4-methoxyphenyl)methylene]-)

• Product Name: 3(2H)-Benzofuranone,7-bromo-4,6-dimethoxy-2-[(4-methoxyphenyl)methylene]-
• CAS No: 6600-49-3
• MF: C₁₉H₃₇ClO₂
• MW: 332.948885679245
• CID: 521486
• Update Time: 2026-04-29

3(2H)-Benzofuranone,7-bromo-4,6-dimethoxy-2-[(4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone,7-bromo-4,6-dimethoxy-2-[(4-methoxyphenyl)methylene]-
• (2E)-7-bromo-4,6-dimethoxy-2-[(4-methoxyphenyl)methylidene]-1-benzofuran-3-one

Computed Properties

• Exact Mass: 390.01025
• Monoisotopic Mass: 390.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.492
• Boiling Point: 558°C at 760 mmHg
• Flash Point: 291.2°C
• Refractive Index: 1.635
• PSA: 53.99
• LogP: 4.09110